![molecular formula C13H6F4N2O2S B5546007 5-[(2,3,5,6-tetrafluorophenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole](/img/structure/B5546007.png)
5-[(2,3,5,6-tetrafluorophenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole
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Description
5-[(2,3,5,6-tetrafluorophenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole, also known as TFPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFPO is a versatile compound that has been extensively studied for its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.
Scientific Research Applications
1. Antifungal Applications
5-[(2,3,5,6-Tetrafluorophenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole derivatives have been explored for their potential antifungal applications. A study on similar compounds, namely 5-(4-(benzyloxy)substituted phenyl)-3-((phenyl amino)methyl)-1,3,4-oxadiazole-2(3H)-thiones, demonstrated promising antifungal activity against various human pathogenic fungal strains, including Candida albicans and Aspergillus niger. Molecular docking studies also indicated potential efficacy against cytochrome P450 enzymes in fungi (Nimbalkar et al., 2016).
2. Optoelectronic Properties
The optoelectronic properties of 1,3,4-oxadiazole derivatives have been investigated, focusing on their potential application in molecular electronics. For example, compounds like 2,5-Diphenyl-1,3,4-oxadiazole (OXD) derivatives with terminal ethynyl- and butadiynyl- substituents have shown promising results in optoelectronic properties. These properties are crucial for applications in light-emitting diodes, solar cells, and molecular wires (Wang et al., 2006).
3. Corrosion Inhibition
1,3,4-Oxadiazole derivatives have been studied for their ability to inhibit corrosion, particularly in metals like mild steel. Compounds like 5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)-1,3,4-oxadiazole-2-thiol have shown effectiveness in preventing corrosion in sulfuric acid, indicating their potential as corrosion inhibitors in industrial applications (Ammal et al., 2018).
4. Antimicrobial and Anti-Proliferative Activities
Studies have shown that N-Mannich bases of 1,3,4-Oxadiazoles exhibit significant antimicrobial and anti-proliferative activities. These compounds have been effective against pathogenic bacteria and various cancer cell lines, suggesting their potential use in the development of new antimicrobial and anti-cancer agents (Al-Wahaibi et al., 2021).
5. Anti-Cancer and Anti-Diabetic Properties
New 1,3,4-Oxadiazole derivatives have been synthesized and evaluated for their anti-cancer and anti-diabetic properties. These studies involved in vitro cytotoxic efficacy tests against cancer cell lines and in vivo studies using diabetic models, showing significant potential in treating these conditions (Shankara et al., 2022).
properties
IUPAC Name |
5-[(2,3,5,6-tetrafluorophenoxy)methyl]-3-thiophen-2-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H6F4N2O2S/c14-6-4-7(15)11(17)12(10(6)16)20-5-9-18-13(19-21-9)8-2-1-3-22-8/h1-4H,5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQGZKSCWZXRNJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NOC(=N2)COC3=C(C(=CC(=C3F)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H6F4N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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